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Compound of Interest

Compound Name: (S)-3'-Aminoblebbistatin

Cat. No.: B3026283 Get Quote

Application Notes: (S)-3'-Aminoblebbistatin
(S)-3'-Aminoblebbistatin is a selective, cell-permeable inhibitor of non-muscle myosin II

ATPases.[1][2] It is a derivative of the widely used myosin II inhibitor, (-)-blebbistatin. The key

advantages of (S)-3'-Aminoblebbistatin include its enhanced stability and significantly lower

phototoxicity, particularly under blue light (450-490 nm) exposure, which is a known issue with

the parent compound (-)-blebbistatin.[1][2][3] These characteristics make it an exceptional tool

for live-cell imaging and fluorescence microscopy applications, as it minimizes the risk of

generating cytotoxic intermediates that can affect experimental outcomes.[1][2][4]

This compound effectively blocks processes dependent on non-muscle myosin II, such as

cytokinesis, directed cell migration, and apoptosis-related bleb formation in vertebrate cells.[1]

[2][3] The introduction of a 3'-amino group reduces the molecule's inherent fluorescence while

preserving its inhibitory activity, making it a superior alternative for modern cell biology

research.[1][2]

Physicochemical and Solubility Data
The following table summarizes the key quantitative properties of (S)-3'-Aminoblebbistatin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3026283?utm_src=pdf-interest
https://www.benchchem.com/product/b3026283?utm_src=pdf-body
https://www.benchchem.com/product/b3026283?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24170.pdf
https://www.bertin-bioreagent.com/s-3-amino-blebbistatin/
https://www.benchchem.com/product/b3026283?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24170.pdf
https://www.bertin-bioreagent.com/s-3-amino-blebbistatin/
https://immunomart.com/product/s-3-amino-blebbistatin/
https://cdn.caymanchem.com/cdn/insert/24170.pdf
https://www.bertin-bioreagent.com/s-3-amino-blebbistatin/
https://www.researchgate.net/figure/Phototoxicity-and-cytotoxicity-assays-with-para-aminoblebbistatin-or-blebbistatin-and_fig4_303711060
https://cdn.caymanchem.com/cdn/insert/24170.pdf
https://www.bertin-bioreagent.com/s-3-amino-blebbistatin/
https://immunomart.com/product/s-3-amino-blebbistatin/
https://cdn.caymanchem.com/cdn/insert/24170.pdf
https://www.bertin-bioreagent.com/s-3-amino-blebbistatin/
https://www.benchchem.com/product/b3026283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₈H₁₇N₃O₂ [1]

Molecular Weight 307.3 g/mol [1]

Purity ≥95% [1]

Appearance Crystalline solid [1]

Storage (Solid) -20°C [1][3]

Stability (Solid) ≥ 4 years at -20°C [1]

Solubility in DMSO ~12.5 mg/mL [1]

Solubility in DMF ~20 mg/mL [1]

Aqueous Solubility Sparingly soluble [1]

Solubility in 1:1 DMF:PBS (pH

7.2)
~0.5 mg/mL [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, which can be stored

for long-term use and diluted to a working concentration immediately before an experiment.

Materials:

(S)-3'-Aminoblebbistatin (crystalline solid)

Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated precision balance and appropriate weighing tools

Vortex mixer or sonicator
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Procedure:

Safety First: Handle (S)-3'-Aminoblebbistatin in a fume hood or designated area. Wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. The material should be considered hazardous until more information is available.[1]

Calculation: Calculate the mass of (S)-3'-Aminoblebbistatin required. To prepare 1 mL of a

10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 307.3 g/mol × 1000 mg/g = 3.073 mg

Weighing: Carefully weigh out 3.073 mg of the crystalline solid and place it into a sterile

microcentrifuge tube.

Dissolving: Add 1 mL of high-quality DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly. If necessary, gentle warming or brief

sonication can be used to ensure the solid is completely dissolved.[5]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, light-protected tubes. Store the aliquots at -20°C or -80°C to prevent degradation

from repeated freeze-thaw cycles.[6] The solid compound is stable for at least four years

when stored at -20°C.[1]

Preparation of a Working Solution for Cell Culture
This protocol details the dilution of the stock solution into a cell culture medium for immediate

use.

Materials:

10 mM (S)-3'-Aminoblebbistatin stock solution in DMSO

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile laboratory equipment (pipettes, tubes)
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Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM stock solution from the freezer and

allow it to thaw completely at room temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration. For example, to prepare 10 mL of medium with a final concentration of 20

µM:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) × V₁ = (20 µM) × (10 mL)

V₁ = (20 µM × 10 mL) / 10,000 µM = 0.02 mL = 2 µL

Dilution: Add 2 µL of the 10 mM stock solution directly to 10 mL of pre-warmed cell culture

medium.

Important: To avoid precipitation, add the stock solution to the medium while gently

vortexing or swirling the tube.[7] The final concentration of DMSO in the culture medium

should be kept low (typically ≤ 0.1%) to prevent solvent-induced cytotoxicity.

Final Mix and Application: Mix the final working solution thoroughly by gentle inversion or

pipetting before adding it to your cells.

Stability Note: Aqueous solutions of aminoblebbistatin are not recommended for storage

beyond one day.[1][8] Always prepare the working solution fresh for each experiment.

Visualized Workflows
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Stock Solution Preparation (10 mM)

Working Solution Preparation (e.g., 20 µM)

1. Weigh 3.07 mg of
(S)-3'-Aminoblebbistatin Solid

2. Add 1 mL of
Anhydrous DMSO

3. Vortex or Sonicate
to Dissolve Completely

4. Aliquot into
Single-Use Tubes

5. Store at -20°C

6. Thaw One Aliquot
of Stock Solution

For Experiment

7. Dilute Stock into
Pre-warmed Cell Medium

(e.g., 2 µL in 10 mL)

8. Mix Thoroughly

9. Apply to Cells
Immediately

Click to download full resolution via product page

Caption: Workflow for preparing and applying (S)-3'-Aminoblebbistatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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